Cas no 13080-96-1 (Acetyl Propionate (Technical Grade))

• Product Name: Acetyl Propionate (Technical Grade)
• CAS No: 13080-96-1
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD01940471
• CID: 119267
• PubChem ID: 12956798
• Update Time: 2025-08-05

Acetyl Propionate (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Acetic propionic anhydride
• Propanoic acid,anhydride with acetic acid
• acetyl propanoate
• ACETIC PROPIONIC ANHYDRID
• Acetic propanoic anhydride
• KLUDQUOLAFVLOL-UHFFFAOYSA-N
• 13080-96-1
• acetyl propionate
• Propanoic acid, anhydride with acetic acid
• AKOS016003138
• Aceticpropionicanhydride
• DTXSID50513918
• AS-30838
• SCHEMBL35072
• DB-253701
• Propanoic acid, anhydride with acetic acid; Propionic acid, anhydride with AcOH (6CI,7CI); Propionic acid, anhydride with acetic acid (8CI); Acetic acid, anhydride with propionic acid (8CI); Acetic propionic anhydride; Acetyl propionate
• Acetyl Propionate (Technical Grade)

• MDL： MFCD01940471
• Inchi： 1S/C5H8O3/c1-3-5(7)8-4(2)6/h3H2,1-2H3
• InChI Key： KLUDQUOLAFVLOL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CC)=O

Computed Properties

• Exact Mass: 116.04700
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Boiling Point: 154.1°C at 760 mmHg
• PSA: 43.37000
• LogP: 0.48610

Acetyl Propionate (Technical Grade) Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1760
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,Room Temperature(BD232746)    Inert atmosphere,2-8°C(BD00756460)
• Packing Group：III
• Hazard Level：8

Additional information on Acetyl Propionate (Technical Grade)

Acetyl Propionate (Technical Grade): A Comprehensive Overview

Acetyl propionate, also known by its CAS number 13080-96-1, is a versatile organic compound with a wide range of applications across various industries. This compound, often referred to as Acetyl Propionate (Technical Grade), is a derivative of propionic acid and is widely recognized for its role in the food industry as a flavor enhancer and preservative. The Technical Grade designation indicates that this form of acetyl propionate is suitable for industrial and technical applications, ensuring high purity and consistency.

Recent studies have highlighted the growing interest in acetyl propionate due to its potential in the development of bio-based chemicals. Researchers have explored its use in sustainable manufacturing processes, particularly in the production of biodegradable plastics and eco-friendly packaging materials. This shift towards sustainable practices aligns with global efforts to reduce environmental impact and promote circular economy principles.

The chemical structure of acetyl propionate plays a crucial role in its functionality. It consists of a propionic acid backbone with an acetyl group attached, making it highly reactive and suitable for various chemical reactions. This reactivity has been leveraged in the pharmaceutical industry for the synthesis of intermediates used in drug development. For instance, recent advancements have demonstrated its effectiveness in producing bioactive compounds with potential therapeutic applications.

In the food industry, acetyl propionate is primarily used as a flavor enhancer due to its ability to mimic natural fruit flavors. Its application in this sector has been further enhanced by advancements in flavor profiling technologies, allowing for precise control over taste and aroma profiles. This has led to increased demand for Acetyl Propionate (Technical Grade) in the production of processed foods, beverages, and confectioneries.

Beyond its traditional applications, acetyl propionate has found new uses in the cosmetics and personal care industries. Its ability to act as a humectant makes it ideal for use in skincare products, where it helps retain moisture and improve skin texture. Recent studies have also explored its potential as an ingredient in anti-aging formulations, leveraging its antioxidant properties to combat oxidative stress and promote skin health.

The demand for Acetyl Propionate (Technical Grade) has been further driven by innovations in analytical techniques that allow for precise quality control during production. High-performance liquid chromatography (HPLC) and mass spectrometry are now commonly used to ensure product consistency and compliance with industry standards. These advancements have not only improved product quality but also enhanced consumer trust in products containing acetyl propionate.

Looking ahead, the future of acetyl propionate appears promising as researchers continue to uncover new applications across diverse sectors. Its role in sustainable chemistry is expected to grow significantly, particularly with increasing emphasis on reducing carbon footprints and promoting green manufacturing practices. As industries strive to adopt more environmentally friendly solutions, Acetyl Propionate (Technical Grade) is poised to play a pivotal role in driving innovation and sustainability.